1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-(4-methoxyphenyl)-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C17H19N3O3/c1-23-17-8-6-15(7-9-17)19-12-10-18(11-13-19)14-2-4-16(5-3-14)20(21)22/h2-9H,10-13H2,1H3
• InChI Key: AVCKOFMRPAJEPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H19N3O3
• DSSTOX Substance ID: DTXSID50408653
• Molecular Weight: 313.35 g/mol
• CAS No.: 74852-61-2

Description

1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine is an organic compound that belongs to the piperazine family. This compound is characterized by the presence of a piperazine ring substituted with a methoxyphenyl group at one nitrogen atom and a nitrophenyl group at the other nitrogen atom. The compound’s unique structure makes it a subject of interest in various fields of scientific research, including chemistry, biology, and medicine.

Scientific Research Applications

1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine typically involves the reaction of 4-methoxyaniline with 4-nitrochlorobenzene in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent like dimethylformamide (DMF) at elevated temperatures. The resulting intermediate is then reacted with piperazine to yield the final product.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reactions are carried out in large reactors with precise control over temperature and pressure to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents like potassium permanganate.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Reduction: Hydrogen gas, palladium catalyst, ethanol as solvent.

Oxidation: Potassium permanganate, water as solvent.

Substitution: Nitric acid for nitration, halogens (e.g., chlorine) for halogenation.

Major Products:

Reduction: 1-(4-Methoxyphenyl)-4-(4-aminophenyl)piperazine.

Oxidation: 1-(4-Hydroxyphenyl)-4-(4-nitrophenyl)piperazine.

Substitution: Various substituted derivatives depending on the electrophile used.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine involves its interaction with specific molecular targets in biological systems. The compound can bind to proteins, altering their structure and function. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The methoxy group can also participate in hydrogen bonding and other interactions with biomolecules.

Comparison with Similar Compounds

1-(4-Methoxyphenyl)-4-phenylpiperazine: Lacks the nitro group, resulting in different chemical reactivity and biological activity.

1-(4-Nitrophenyl)-4-phenylpiperazine: Lacks the methoxy group, affecting its solubility and interaction with biological targets.

1-(4-Methoxyphenyl)-4-(4-chlorophenyl)piperazine: Contains a chloro group instead of a nitro group, leading to different chemical and biological properties.

Uniqueness: 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine is unique due to the presence of both methoxy and nitro groups, which confer distinct chemical reactivity and biological activity

Synthesis routes and methods I

Procedure details

A mixture of 1-(4-methoxyphenyl)piperazine dihyclrochloride (0.050 mol), 1-chloro-4-nitrobenzene (0.050 mol) and potassium carbonate (10.0 g) in N,N-dimethylform-amide (100 ml) was stirred and refluxed overnight. The reaction mixture was diluted with water and extracted twice with trichloromethane. The organic layers were combined, dried (MgSO4), filtered and evaporated in vacuum. The residue was successively triturated in 4-methyl-2-pentanone and recrystallized from 1,4-dioxane. The product was filtered off and dried, yielding 10.5 g (67%) of 1-(4-methoxyphenyl)-4-(4-nitrophenyl)-piperazine; mp. 195.1° C. (interm. 1).

Synthesis routes and methods II

Procedure details

A mixture of 13.4 parts of 1-(4-methoxyphenyl)piperazine dihydrochloride, 7.9 parts of 1-chloro-4-nitrobenzene, 10 parts of potassium carbonate and 90 parts of N,N-dimethylformamide is stirred and refluxed overnight. The reaction mixture is diluted with water and the product is extracted twice with trichloromethane. The combined extracts are dried, filtered and evaporated. The residue is triturated in 4-methyl-2-pentanone. The product is filtered off and crystallized from 1,4-dioxane, yielding 10.5 parts (67%) of 1-(4-methoxyphenyl)-4-(4-nitrophenyl)piperazine; mp. 195.1° C.